Cas no 1956436-47-7 ((S)-1-(5-Fluoropyridin-3-yl)ethanamine hydrochloride)

• Product Name: (S)-1-(5-Fluoropyridin-3-yl)ethanamine hydrochloride
• CAS No: 1956436-47-7
• MF: C₇H₁₀ClFN₂
• MW: 176.619103908539
• MDL: MFCD28405452
• CID: 3040891
• PubChem ID: 118992826
• Update Time: 2025-06-15

(S)-1-(5-Fluoropyridin-3-yl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(5-Fluoropyridin-3-yl)ethanamine hydrochloride
• (S)-1-(5-fluoropyridin-3-yl)ethanamine hcl
• (1S)-1-(5-fluoropyridin-3-yl)ethan-1-amine hydrochloride
• 1956436-47-7
• AKOS027334675
• GS-7212
• CS-0158638
• (1S)-1-(5-FLUOROPYRIDIN-3-YL)ETHANAMINE HYDROCHLORIDE
• (1S)-1-(5-fluoropyridin-3-yl)ethanamine;hydrochloride

• MDL： MFCD28405452
• Inchi： 1S/C7H9FN2.ClH/c1-5(9)6-2-7(8)4-10-3-6;/h2-5H,9H2,1H3;1H/t5-;/m0./s1
• InChI Key： RGBBRERIRAVGOD-JEDNCBNOSA-N
• SMILES： Cl.FC1=CN=CC(=C1)[C@H](C)N

Computed Properties

• Exact Mass: 176.0516542g/mol
• Monoisotopic Mass: 176.0516542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9

Additional information on (S)-1-(5-Fluoropyridin-3-yl)ethanamine hydrochloride

Comprehensive Overview of (S)-1-(5-Fluoropyridin-3-yl)ethanamine Hydrochloride (CAS No. 1956436-47-7)

(S)-1-(5-Fluoropyridin-3-yl)ethanamine hydrochloride (CAS No. 1956436-47-7) is a chiral amine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its fluoropyridine moiety and ethylamine backbone, has garnered attention due to its potential role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Its unique structural features, including the stereogenic center at the (S)-configuration, make it a valuable intermediate for asymmetric synthesis.

The growing interest in fluorinated compounds like (S)-1-(5-Fluoropyridin-3-yl)ethanamine hydrochloride stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Researchers are increasingly exploring its utility in targeted drug delivery systems and precision medicine, aligning with trends such as personalized therapeutics and AI-driven drug design. Searches for "fluoropyridine derivatives in drug development" and "chiral amine applications" highlight its relevance in current scientific discourse.

From a synthetic perspective, this compound's hydrochloride salt form improves solubility, facilitating its use in high-throughput screening and crystallization studies. Its CAS No. 1956436-47-7 is frequently queried in databases like SciFinder and Reaxys, reflecting its importance in patent literature and process chemistry. The 5-fluoropyridin-3-yl group is particularly noteworthy for its electron-withdrawing properties, which influence molecular interactions in receptor binding studies.

Environmental and regulatory considerations for (S)-1-(5-Fluoropyridin-3-yl)ethanamine hydrochloride adhere to green chemistry principles, with emphasis on sustainable synthesis routes. Recent publications discuss its compatibility with flow chemistry techniques and biocatalytic methods, addressing industry demands for cost-efficient production. Queries such as "scalable synthesis of fluorinated amines" and "chiral resolution techniques" underscore its practical significance.

In analytical applications, this compound serves as a reference standard in HPLC method development and chiral separation protocols. Its mass spectrometry profile and NMR spectral data are well-documented, supporting quality control in GMP manufacturing. The rise of machine learning in chemical analysis has further amplified interest in its spectroscopic fingerprints for cheminformatics databases.

Future research directions for CAS No. 1956436-47-7 may explore its structure-activity relationships (SAR) in neuropharmacology or its potential as a ligand in catalysis. With increasing searches for "fluorine in bioactive molecules" and "chiral building blocks 2024", this compound remains at the forefront of innovative chemical research.